2-{3-benzyl-2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidin-1-yl}-N-[4-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-(3-benzyl-2,4-dioxopyrido[3,2-d]pyrimidin-1-yl)-N-[4-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C23H17F3N4O3/c24-23(25,26)16-8-10-17(11-9-16)28-19(31)14-29-18-7-4-12-27-20(18)21(32)30(22(29)33)13-15-5-2-1-3-6-15/h1-12H,13-14H2,(H,28,31)
• InChI Key: WVBKTBABRIQEHH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=O)C3=C(C=CC=N3)N(C2=O)CC(=O)NC4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C23H17F3N4O3
• Molecular Weight: 454.4 g/mol

Description

The compound “2-{3-benzyl-2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidin-1-yl}-N-[4-(trifluoromethyl)phenyl]acetamide” is a pyrido[3,2-d]pyrimidine derivative. Pyrido pyrimidines have been reported to exhibit a variety of biological activities.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a DABCO-mediated one-pot synthesis of related compounds has been described, which involves the simultaneous formation of N-Amide and N-Benzyl bonds. The synthesis process is characterized by shorter reaction times, high yields, and simple workup.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. It includes a pyrido[3,2-d]pyrimidine core, a benzyl group, and a trifluoromethylphenyl group.

Chemical Reactions Analysis

The compound’s chemical reactivity would be influenced by its functional groups. The presence of the pyrano pyrimidine 2,4 dione scaffold is important for interactions with the amino acids present in the NI site of the enzyme. The addition of a fused heterocycle results in extra interactions with the enzyme and greatly enhances the activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, it has a molecular weight of 460.5 g/mol. Other properties such as solubility, melting point, and boiling point are not mentioned in the literature.

Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the literature, pyrido pyrimidines have been reported to interact with various biological targets. For instance, they have been found to inhibit dihydrofolate reductase (DHFR), some kinases, and biotin carboxylase.